![molecular formula C16H15N3O4S2 B2894501 2-phenoxy-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)propanamide CAS No. 865592-00-3](/img/structure/B2894501.png)
2-phenoxy-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-phenoxy-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)propanamide is a compound that has been synthesized for scientific research purposes. It is a sulfonamide derivative that has shown potential in various applications, including as an antitumor agent and as an inhibitor of carbonic anhydrase.
Scientific Research Applications
Fluorescent Probe Development
2-phenoxy-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)propanamide, as a derivative of benzothiazole, has applications in the development of fluorescent probes. Geng et al. (2015) integrated the π-conjugation interruption reaction and “quinone–phenol” transduction-activated excited-state intramolecular proton transfer (ESIPT) within a benzothiazole-containing rhodol derivative. This compound was developed as a ratiometric fluorescent probe for sulfite, demonstrating low cytotoxicity and desirable cell permeability for biological applications (Geng et al., 2015).
Photodynamic Therapy
Benzothiazole derivatives, including structures related to this compound, are significant in photodynamic therapy. Pişkin et al. (2020) synthesized new zinc phthalocyanine derivatives substituted with benzothiazole groups, showing high singlet oxygen quantum yield. These compounds have potential as Type II photosensitizers for cancer treatment in photodynamic therapy due to their good fluorescence properties and high singlet oxygen quantum yield (Pişkin, Canpolat, & Öztürk, 2020).
Corrosion Inhibition
In the field of corrosion science, benzothiazole derivatives are employed as corrosion inhibitors. Hu et al. (2016) synthesized two benzothiazole derivatives to study their inhibiting effect against steel corrosion in HCl solution. These inhibitors showed higher inhibition efficiencies and stability than previously reported benzothiazole family inhibitors (Hu et al., 2016).
Medicinal Chemistry
Benzothiazole and its derivatives, including structures similar to this compound, have a wide spectrum of medicinal properties. Sharma et al. (2013) highlighted the significance of benzothiazole scaffold in various therapeutic applications, noting its role in antitumor, antimicrobial, antidiabetic, anti-inflammatory, and other activities (Sharma et al., 2013).
Luminescent Properties
Lu et al. (2017) investigated the luminescent properties of three benzothiazole derivatives, demonstrating their potential in white light emission. These compounds, due to their unique absorption and emission properties, could be used in the development of white-light emitting devices (Lu et al., 2017).
properties
IUPAC Name |
2-phenoxy-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O4S2/c1-10(23-11-5-3-2-4-6-11)15(20)19-16-18-13-8-7-12(25(17,21)22)9-14(13)24-16/h2-10H,1H3,(H2,17,21,22)(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVCSRUVUNORRQZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=NC2=C(S1)C=C(C=C2)S(=O)(=O)N)OC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.